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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711

For researchers, scientists, and drug development professionals, cis-3-Hexenyl Acetate-d2
serves as a crucial deuterated internal standard for precise quantification in analytical
chemistry. This guide outlines its commercial availability, technical specifications, and a general
experimental workflow for its application.

Commercial Availability

cis-3-Hexenyl Acetate-d2 is a specialized chemical primarily used for research purposes. A
key supplier for this deuterated compound is MedChemExpress (MCE). It is important to note
that this product is intended strictly for research use and is not for sale to patients.[1]

Below is a summary of the available product information:

Supplier Product Name Synonyms Intended Use

Research only.

cis-3-Hexenyl Acetate-  Cis-3-Hexene-1-YI Internal standard for
MedChemExpress
d2 Acetate-d2 NMR, GC-MS, or LC-
MS.[1]

Technical and Chemical Data

Deuterated standards like cis-3-Hexenyl Acetate-d2 are essential in drug development and
metabolic studies. The incorporation of stable heavy isotopes allows for accurate tracing and
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quantification of the target molecule.[1]

Property Value
Molecular Formula CsH12D202
Molecular Weight 144.21
SMILES String CC/C([2H])=C([2H])\CCOC(C)=0
Refer to the Certificate of Analysis for
Storage -
recommended conditions.
o Room temperature in the continental US; may
Shipping

vary for other locations.

Data sourced from MedChemExpress.[1]

While many suppliers offer the non-deuterated form, cis-3-Hexenyl Acetate, under various
names such as Leaf Acetate, finding the deuterated version is more specific. Companies like
TCI America, Vigon International, Scimplify, and Sigma-Aldrich are prominent suppliers of the
standard (non-deuterated) compound, which may indicate their capability for custom synthesis
of isotopically labeled versions.[2][3][4]

Experimental Protocols and Applications

The primary application of cis-3-Hexenyl Acetate-d2 is as an internal standard in quantitative
analytical methods to account for analyte loss during sample preparation and instrumental
analysis.

Protocol: Use as an Internal Standard for GC-MS
Quantification

This protocol provides a detailed methodology for using cis-3-Hexenyl Acetate-d2 to quantify
its non-deuterated analog in a given sample.

1. Preparation of Standard Solutions:
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Stock Solution: Prepare a stock solution of cis-3-Hexenyl Acetate-d2 at a known
concentration (e.g., 1 mg/mL) in a suitable organic solvent.

Working Solution: Dilute the stock solution to a working concentration that is appropriate for
the expected concentration range of the analyte in the samples.

. Sample Preparation:
Accurately measure or weigh the sample to be analyzed.
Spike the sample with a precise volume of the cis-3-Hexenyl Acetate-d2 working solution.

Perform the necessary extraction procedure (e.g., liquid-liquid extraction or solid-phase
extraction) to isolate the analyte and the internal standard.

Concentrate the extract to a final known volume.
. GC-MS Analysis:
Inject a portion of the prepared sample into the GC-MS system.

Develop a chromatographic method that provides good separation of the analyte from other
matrix components.

Set the mass spectrometer to operate in Selected lon Monitoring (SIM) mode to monitor
specific ions for both the analyte and the deuterated internal standard.

. Data Analysis and Quantification:

Generate a calibration curve by analyzing a series of calibration standards containing known
concentrations of the analyte and a constant concentration of the internal standard.

Plot the ratio of the analyte peak area to the internal standard peak area against the
concentration of the analyte.

Determine the concentration of the analyte in the unknown samples by using the peak area
ratio from the sample and interpolating from the calibration curve.
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Diagrams and Workflows
Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for using a deuterated internal standard
in a quantitative assay.
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Caption: Experimental workflow for quantification using a deuterated internal standard.

Signaling Pathway Logical Relationship

This diagram shows the logical relationship for calculating the final analyte concentration.
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Caption: Logical flow from signal detection to final concentration determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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